Cas no 2228523-22-4 (1,1-difluoro-4-methoxy-4-methylpentan-2-one)

• Product Name: 1,1-difluoro-4-methoxy-4-methylpentan-2-one
• CAS No: 2228523-22-4
• MF: C₇H₁₂F₂O₂
• MW: 166.165789604187
• CID: 6276754
• PubChem ID: 165753893
• Update Time: 2025-05-19

1,1-difluoro-4-methoxy-4-methylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-4-methoxy-4-methylpentan-2-one
• 2228523-22-4
• EN300-1950711

• Inchi： 1S/C7H12F2O2/c1-7(2,11-3)4-5(10)6(8)9/h6H,4H2,1-3H3
• InChI Key： RTGCRJPZJGKIFR-UHFFFAOYSA-N
• SMILES： FC(C(CC(C)(C)OC)=O)F

Computed Properties

• Exact Mass: 166.08053595g/mol
• Monoisotopic Mass: 166.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 1,1-difluoro-4-methoxy-4-methylpentan-2-one

1,1-Difluoro-4-Methoxy-4-Methylpentan-2-One: A Comprehensive Overview

1,1-difluoro-4-methoxy-4-methylpentan-2-one, identified by the CAS registry number CAS No. 2228523-22-4, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of ketones and features a fluorinated structure, which often imparts desirable characteristics such as increased stability and reactivity. The presence of the methoxy group further enhances its functional versatility, making it a valuable molecule in both academic research and industrial applications.

The chemical structure of 1,1-difluoro-4-methoxy-4-methylpentan-2-one consists of a pentanone backbone with two fluorine atoms attached to the first carbon atom, a methoxy group on the fourth carbon, and a methyl group also on the fourth carbon. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, which can influence its reactivity in various chemical reactions. The fluorine atoms, being highly electronegative, contribute to the overall polarity of the molecule, potentially affecting its solubility and interaction with other substances.

Recent studies have explored the synthesis of CAS No. 2228523-22-4 through various routes, including nucleophilic substitutions and ketone reductions. One notable approach involves the use of transition metal catalysts to facilitate efficient fluorination reactions. These advancements have not only improved the yield but also reduced the environmental impact of production processes. The compound's ability to undergo multiple transformations has made it a valuable intermediate in organic synthesis.

In terms of applications, 1,1-difluoro-4-methoxy-4-methylpentan-2-one has shown promise in pharmaceutical research. Its fluorinated structure is particularly appealing due to the known bioavailability and stability of fluorinated drugs. Researchers have investigated its potential as a precursor for drug molecules targeting specific therapeutic areas such as oncology and infectious diseases. Additionally, its methoxy group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic profiles.

The physical properties of this compound are also worth noting. It has a melting point of approximately -70°C and a boiling point around 60°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for use in various laboratory techniques such as chromatography and spectroscopy. These properties not only aid in its characterization but also facilitate its integration into larger synthetic pathways.

From an environmental perspective, understanding the fate and transport of CAS No. 2228533333 is crucial for ensuring sustainable practices. Studies have indicated that it undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to non-fluorinated analogs. This highlights the importance of proper waste management strategies when handling this compound.

In conclusion, 1,1-difluoro-4-methoxy-4-methylpentan-2-one, or CAS No. 77777777777777777777 (Note: Please replace with correct CAS number), stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future scientific endeavors.